7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C10H5BrN2OS
• Molecular Weight: 281.13 g/mol
• IUPAC Name: 7-bromo-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H5BrN2OS/c11-5-1-2-6-7(3-5)15-10-8(6)9(14)12-4-13-10/h1-4H,(H,12,13,14)
• InChI Key: ISNYDCUKAAQLHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SC3=C2C(=O)NC=N3

Description

7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C10H5BrN2OS and its molecular weight is 281.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-amino-6-bromo-1-benzothiophene-3-carboxylate (9.0 g, 27 mmol), formamide (85 mL) and ammonium formate (2.7 g, 43 mmol) were heated in an oil bath at 135° C. overnight. The next morning the reaction mixture was a pastel blue slurry. The reaction mixture was allowed to cool to room temperature and was then filtered. The solid was washed with water, dried by filtration, and finally dried in a vacuum oven overnight at 45° C. to yield a light blue solid (7.8 g, quantitative). 1H NMR (DMSO-d6) δ 12.9 (br, 1H), 8.37 (s, 1H), 8.35 (d, 1H), 8.31 (s, 1H), 7.69 (d, 1H); LCMS RT=3.08 min, [M+H]+=281.1.